Cas no 1185371-52-1 (4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine)

• Product Name: 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine
• CAS No: 1185371-52-1
• MF: C₁₆H₁₀ClN₃O₂
• MW: 311.722502231598
• CID: 5389454
• Update Time: 2025-05-22

4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2H-chromen-3-yl)-5-pyridin-4-yl-1,3,4-oxadiazole
• Pyridine, 4-[5-(6-chloro-2H-1-benzopyran-3-yl)-1,3,4-oxadiazol-2-yl]-
• 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine

• Inchi： 1S/C16H10ClN3O2/c17-13-1-2-14-11(8-13)7-12(9-21-14)16-20-19-15(22-16)10-3-5-18-6-4-10/h1-8H,9H2
• InChI Key： LBEAEFDWBSAMJC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=NN=C(C3=CC4=CC(Cl)=CC=C4OC3)O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine

Comprehensive Overview of 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS 1185371-52-1)

The compound 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS 1185371-52-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a chromene core linked to a 1,3,4-oxadiazole ring and a pyridine moiety, make it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescent probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the scientific community has shown growing interest in chromene derivatives due to their diverse biological activities. The incorporation of the 1,3,4-oxadiazole ring system enhances the compound's stability and binding affinity, while the pyridine group contributes to its solubility and molecular recognition properties. This combination addresses several challenges in modern drug development, including improving bioavailability and target specificity - key concerns frequently searched by researchers in medicinal chemistry forums.

The synthetic accessibility of CAS 1185371-52-1 has made it a valuable intermediate in organic synthesis. Current literature suggests multiple efficient routes for its preparation, often involving condensation reactions between appropriately functionalized chromene carboxylic acids and pyridine hydrazides. These methods typically yield the product with good purity and moderate to high yields, making it practical for scale-up processes - a topic of particular interest to process chemists searching for "scalable heterocyclic synthesis" or "green chemistry approaches."

From a structural perspective, the 6-chloro-2H-chromen-3-yl segment provides an excellent platform for further derivatization, allowing medicinal chemists to fine-tune physicochemical properties. This adaptability responds to the pharmaceutical industry's need for "structure-activity relationship (SAR) studies" and "lead optimization strategies," as evidenced by frequent searches in scientific databases. The compound's balanced lipophilicity, achieved through its aromatic systems and heteroatom distribution, makes it particularly interesting for CNS-targeting applications.

Spectroscopic characterization of 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine reveals distinctive patterns in NMR and mass spectra that facilitate its identification. The chromene proton typically appears downfield in 1H NMR, while the oxadiazole and pyridine rings contribute characteristic carbon signals in 13C NMR. These analytical features are crucial for quality control in research settings, addressing common queries about "heterocyclic compound characterization" and "impurity profiling."

Emerging applications of this compound extend beyond traditional pharmaceutical uses. Recent studies explore its potential in materials science, particularly as a building block for organic electronic materials and coordination polymers. The conjugated system formed by the chromene-oxadiazole-pyridine framework shows promising photophysical properties, making it relevant to researchers investigating "organic semiconductors" or "luminescent materials" - trending topics in materials science publications and patent applications.

Stability studies indicate that CAS 1185371-52-1 maintains integrity under standard laboratory conditions, though precautions against prolonged light exposure are recommended due to the chromene moiety's photosensitivity. This information is particularly valuable for researchers searching for "stable heterocyclic scaffolds" or "photodegradation-resistant compounds." Proper storage in amber vials at controlled temperatures ensures long-term stability, as confirmed by accelerated stability testing protocols.

The compound's safety profile has been preliminarily assessed through in vitro cytotoxicity screens, showing favorable results at concentrations typically used in research applications. However, as with all research chemicals, proper handling procedures should be followed. This aspect addresses frequent queries about "research compound safety" and "laboratory handling precautions" while maintaining compliance with regulatory guidelines.

Future research directions for 4-[5-(6-chloro-2H-chromen-3-yl)-1,3,4-oxadiazol-2-yl]pyridine may include exploration of its enantiomeric forms (given the chromene system's potential chirality) and detailed pharmacokinetic studies. These avenues align with current pharmaceutical industry priorities of "chiral drug development" and "ADME optimization," as reflected in recent conference presentations and grant-funded research projects.

In conclusion, CAS 1185371-52-1 represents a multifaceted chemical entity with significant potential across multiple scientific disciplines. Its balanced molecular architecture, synthetic tractability, and diverse applicability make it a valuable subject for ongoing research, particularly in areas addressing current challenges in medicinal chemistry and materials science. The compound's features respond directly to many trending research questions and industry needs, ensuring its continued relevance in scientific investigation.